Cas no 44804-84-4 (2-Propenoic acid,2-(formylamino)-, methyl ester)
44804-84-4 structure
Product Name:2-Propenoic acid,2-(formylamino)-, methyl ester
CAS No:44804-84-4
MF:C5H7NO3
MW:129.113981485367
CID:325428
PubChem ID:11499217
Update Time:2025-04-19
2-Propenoic acid,2-(formylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-(formylamino)-, methyl ester
- 2-FORMYLAMINO-ACRYLIC ACID METHYL ESTER
- methyl 2-formamidoprop-2-enoate
- DTXSID70467580
- 44804-84-4
- SCHEMBL14301050
- methyl 2-(formylamino)acrylate
- AKOS006329620
- CALCIUMSENNOSIDE
-
- Inchi: 1S/C5H7NO3/c1-4(6-3-7)5(8)9-2/h3H,1H2,2H3,(H,6,7)
- InChI Key: SCXYNWWYWRWGLZ-UHFFFAOYSA-N
- SMILES: O(C)C(C(=C)NC=O)=O
Computed Properties
- Exact Mass: 129.042593085g/mol
- Monoisotopic Mass: 129.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 58.89000
- LogP: 0.25940
2-Propenoic acid,2-(formylamino)-, methyl ester Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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